Cas no 2377235-71-5 (2-(2-Quinolin-3-YL-1H-indol-3-YL)-ethylamine monohydrochloride)

• Product Name: 2-(2-Quinolin-3-YL-1H-indol-3-YL)-ethylamine monohydrochloride
• CAS No: 2377235-71-5
• MF: C₁₉H₁₈ClN₃
• MW: 323.819323062897
• MDL: MFCD11226495
• CID: 4784888
• Update Time: 2025-11-03

2-(2-Quinolin-3-YL-1H-indol-3-YL)-ethylamine monohydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-QUINOLIN-3-YL-1H-INDOL-3-YL)-ETHYLAMINE MONOHYDROCHLORIDE
• 2-(2-(Quinolin-3-yl)-1H-indol-3-yl)ethan-1-amine hydrochloride
• 2-(2-Quinolin-3-YL-1H-indol-3-YL)-ethylamine monohydrochloride

• MDL： MFCD11226495
• Inchi： 1S/C19H17N3.ClH/c20-10-9-16-15-6-2-4-8-18(15)22-19(16)14-11-13-5-1-3-7-17(13)21-12-14;/h1-8,11-12,22H,9-10,20H2;1H
• InChI Key： XDGZVKVEGHSHIU-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=CC=CC=2C(CCN)=C1C1C=NC2C=CC=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 372
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 2-(2-Quinolin-3-YL-1H-indol-3-YL)-ethylamine monohydrochloride

Introduction to 2-(2-Quinolin-3-YL-1H-indol-3-YL)-ethylamine monohydrochloride (CAS No. 2377235-71-5)

2-(2-Quinolin-3-YL-1H-indol-3-YL)-ethylamine monohydrochloride, identified by the CAS number 2377235-71-5, is a compound of significant interest in the field of medicinal chemistry. This molecule, featuring a unique structural framework composed of fused heterocyclic rings, has garnered attention due to its potential pharmacological properties. The presence of both quinoline and indole moieties in its structure suggests a rich chemical diversity that may translate into versatile biological activities.

The compound’s name underscores its intricate molecular architecture, with the ethylamine side chain and the monohydrochloride salt form indicating its solubility and stability characteristics. These features are critical for its formulation and potential application in drug development. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets, paving the way for its exploration in therapeutic contexts.

In the realm of drug discovery, the combination of quinoline and indole scaffolds has been leveraged to develop molecules with anti-inflammatory, antimicrobial, and anticancer properties. The structural motifs present in 2-(2-Quinolin-3-YL-1H-indol-3-YL)-ethylamine monohydrochloride align well with these established pharmacophores. Studies have indicated that such hybrid structures can exhibit enhanced binding affinity and selectivity towards key enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential to interact with multiple targets simultaneously, a phenomenon known as polypharmacicity. This property is particularly valuable in treating complex diseases where modulation of several pathways is required. For instance, research has suggested that molecules containing both quinoline and indole rings may have applications in neurodegenerative disorders, where cross-talk between different signaling cascades plays a pivotal role.

The synthesis of 2-(2-Quinolin-3-YL-1H-indol-3-YL)-ethylamine monohydrochloride represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and ring-closing reactions that highlight the ingenuity of modern synthetic methodologies. The successful preparation of this compound not only demonstrates the versatility of quinoline and indole derivatives but also opens up new avenues for further chemical exploration.

Recent preclinical studies have begun to unravel the pharmacological profile of this compound. Initial findings suggest that it exhibits promising activity against certain cancer cell lines, possibly through inhibition of key kinases or disruption of transcriptional regulatory networks. Additionally, its ability to cross the blood-brain barrier has raised eyebrows among researchers exploring treatments for central nervous system disorders. These preliminary results are encouraging and warrant further investigation into its therapeutic potential.

The development of novel drug candidates is often hampered by issues related to bioavailability and metabolic stability. However, the monohydrochloride salt form of this compound appears to mitigate some of these concerns by improving solubility and oral bioavailability. This is a critical factor in drug design, as it ensures that the compound can reach its target site in sufficient concentrations to elicit a therapeutic effect.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that can modulate these processes effectively. 2-(2-Quinolin-3-YL-1H-indol-3-YL)-ethylamine monohydrochloride stands as a testament to the power of interdisciplinary research, combining insights from organic chemistry, biochemistry, and pharmacology. Its unique structure and promising preclinical data position it as a valuable candidate for further development in medicinal chemistry.

The future directions for research on this compound are multifaceted. Further preclinical studies are needed to elucidate its mechanism of action and assess its safety profile in animal models. Additionally, exploring derivatives with modified functional groups could lead to enhanced efficacy or reduced side effects. Collaborations between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients.

In conclusion, 2-(2-Quinolin-3-YL-1H-indol-3-YL)-ethylamine monohydrochloride (CAS No. 2377235-71-5) is a structurally complex and biologically intriguing molecule with significant potential in drug discovery. Its unique combination of pharmacophores, coupled with promising preliminary data, makes it a compelling subject for further investigation. As research continues to uncover new therapeutic targets and innovative chemical strategies, compounds like this one will play an increasingly important role in addressing unmet medical needs.